5-(2-fluorobenzyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 5-[(2-fluorophenyl)methyl]-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C20H16FN3O2/c1-26-19-9-5-3-7-15(19)17-12-18-20(25)23(10-11-24(18)22-17)13-14-6-2-4-8-16(14)21/h2-12H,13H2,1H3
• InChI Key: SRSZOBNMPHXKGD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN3C=CN(C(=O)C3=C2)CC4=CC=CC=C4F
• Molecular Formula: C20H16FN3O2
• Molecular Weight: 349.4 g/mol

Description

5-(2-fluorobenzyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

Cytotoxic Activity in Cancer Research

Compounds with structural similarities to "5-(2-fluorobenzyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one" have been synthesized and evaluated for their cytotoxic activities against various human cancer cell lines. For instance, novel pyrazolo[1,5-a]pyrimidines exhibited significant cytotoxic effects against colon, lung, breast, and liver cancer cell lines, suggesting potential applications in cancer therapy research (Hassan et al., 2015).

Electrochemical Properties for Sustainable Chemistry

The electrochemical properties of fluorinated compounds, similar in structure to the compound , have been explored in ionic liquids. This research provides a foundation for developing more sustainable and environmentally friendly methods of synthesizing complex molecules, including potential pharmaceuticals (Costea et al., 2014).

Antimicrobial Activity

Fluorine-containing compounds, akin to "5-(2-fluorobenzyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one," have been synthesized and showed promising antibacterial and antifungal activities. Such studies highlight the potential of these compounds in developing new antimicrobial agents, which is crucial in the face of rising antibiotic resistance (Gadakh et al., 2010).

Phosphodiesterase Inhibitors

Research on pyrazolo[1,5-a]-1,3,5-triazines, which share a core structural motif with the compound of interest, has led to the discovery of potent phosphodiesterase type 4 inhibitors. These findings have implications for treating various disorders, including inflammation and neurological diseases (Raboisson et al., 2003).

Antipsychotic Agents

Derivatives of pyrazole, related to the chemical structure , have been explored as potential antipsychotic agents. These studies suggest that modifying the chemical structure could lead to new therapeutic options for psychiatric disorders without the side effects associated with current antipsychotics (Wise et al., 1987).